Cas no 1378723-56-8 (6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine)

• Product Name: 6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine
• CAS No: 1378723-56-8
• MF: C₁₁H₁₃F₂N₃O₂S
• MW: 289.301627874374
• CID: 5575344
• PubChem ID: 64643419
• Update Time: 2025-10-28

6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine
• 1H-Benzimidazol-2-amine, 6,7-difluoro-1-[1-methyl-2-(methylsulfonyl)ethyl]-

• Inchi： 1S/C11H13F2N3O2S/c1-6(5-19(2,17)18)16-10-8(15-11(16)14)4-3-7(12)9(10)13/h3-4,6H,5H2,1-2H3,(H2,14,15)
• InChI Key： CUOJHIYPZKXSPH-UHFFFAOYSA-N
• SMILES： C1(N)N(C(C)CS(C)(=O)=O)C2=C(F)C(F)=CC=C2N=1

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 532.6±60.0 °C(Predicted)
• pka: 4.51±0.10(Predicted)

Additional information on 6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine

Introduction to 6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine and Its Significance in Modern Pharmaceutical Research

6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine, with the CAS number 1378723-56-8, represents a compound of considerable interest in the realm of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both fluoro and sulfonyl substituents in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

The benzodiazole core of this compound is a well-known pharmacophore in medicinal chemistry, often associated with anxiolytic, sedative, and muscle relaxant properties. The introduction of fluorine atoms at the 6 and 7 positions of the benzodiazole ring enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. Additionally, the 1-(1-methanesulfonylpropan-2-yl) side chain adds complexity to the structure, potentially influencing both pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in fluorinated benzodiazole derivatives due to their improved pharmacological properties. Studies have demonstrated that fluorine substitution can modulate receptor interactions, leading to enhanced efficacy and reduced side effects. For instance, research published in high-tier journals has highlighted the role of fluorinated benzodiazolamines in developing novel anxiolytics with improved selectivity over traditional benzodiazepines.

The sulfonyl group in 6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine further contributes to its chemical diversity. Sulfonyl groups are known for their ability to enhance binding interactions with biological targets due to their strong dipole moment and hydrogen bonding capabilities. This feature makes such compounds particularly useful in designing molecules with high affinity for specific receptors or enzymes.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been instrumental in understanding the binding modes of this compound with various biological targets. These studies suggest that the fluorine and sulfonyl substituents play a crucial role in optimizing interactions with target proteins, thereby enhancing overall drug potency.

The synthesis of 6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine presents unique challenges due to the presence of multiple functional groups. However, modern synthetic methodologies have made significant strides in facilitating the preparation of complex molecules like this one. Techniques such as fluorination reactions and sulfonylation strategies have been refined over time, allowing for more efficient and scalable synthesis.

In the context of drug discovery pipelines, this compound serves as a valuable scaffold for developing novel therapeutic agents. Its structural features offer a balance between metabolic stability and pharmacological activity, making it an attractive candidate for further optimization. Researchers are exploring various derivatives to enhance its efficacy while minimizing potential side effects.

The role of fluorinated heterocycles in medicinal chemistry cannot be overstated. These compounds have shown promise in treating a wide range of disorders, including neurological disorders like anxiety and epilepsy. The unique electronic properties imparted by fluorine atoms allow for fine-tuning of pharmacological profiles, making them indispensable tools in modern drug design.

As research continues to uncover new applications for 6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine, it is expected that additional derivatives will be synthesized and evaluated for their therapeutic potential. The combination of computational modeling with experimental validation provides a robust framework for identifying promising candidates that can advance into clinical development.

The future directions for this compound include exploring its interactions with other biological targets beyond traditional benzodiazole receptors. By expanding its therapeutic scope, researchers aim to develop treatments for conditions such as chronic pain or sleep disorders where benzodiazole-based therapies are currently limited.

In conclusion,6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine (CAS no 1378723-56-8) stands as a testament to the innovative approaches being taken in pharmaceutical research. Its unique structural features and promising pharmacological properties make it a compelling candidate for further development. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a significant role in shaping the future of drug discovery。